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Compound of Interest

Compound Name: Isopropylpiperazine

Cat. No.: B1293547

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-lsopropylpiperazine (CAS
4318-42-7), a substituted piperazine derivative. The document covers its chemical and physical
properties, spectral information, synthesis protocols, and known biological activities, with a
focus on presenting data in a structured and accessible format for scientific and research

applications.

Chemical and Physical Properties

1-Isopropylpiperazine, also known as 1-(propan-2-yl)piperazine, is a heterocyclic amine with
a distinct molecular structure that lends itself to various chemical modifications.[1] A summary
of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 1-lsopropylpiperazine
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Property Value Source(s)

Molecular Formula C7H1sN2 [2][3]

Molecular Weight 128.22 g/mol [2][3]

IUPAC Name 1-propan-2-ylpiperazine [2]
N-Isopropylpiperazine,

Synonyms Isopr:pylp:ji/ppefazine L]

Appearance Colorlfass- to light orange/yellow e
clear liquid

Boiling Point 180-181 °C (lit.) [316][7]

Density 0.896 g/mL [31[7]

Flash Point 54.4 °C (closed cup)

Refractive Index (n20/D) 1.4710 (lit.) [31[7]

Water Solubility

Slightly soluble

[6]

LogP (calculated)

0.4

[4]

Topological Polar Surface Area

15.3 A2

[2]

Spectral Information

Spectroscopic data is crucial for the identification and characterization of 1-

Isopropylpiperazine. Available spectral information is summarized in Table 2.

Table 2: Spectral Data for 1-Isopropylpiperazine
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Technique

Data Availability and Key
Features

Source(s)

13C NMR

Spectra available, providing
information on the carbon

skeleton.

[2]

GC-MS

GC-MS data is available,
showing the fragmentation

pattern of the molecule.

[2]

FT-IR

Spectra available, showing
characteristic peaks for N-H,
C-H, and C-N bonds.

[2]

Raman Spectroscopy

Raman spectra are available

for further structural analysis.

[2]

Synthesis of 1-lsopropylpiperazine

Several synthetic routes for the preparation of monosubstituted piperazines, including 1-

Isopropylpiperazine, have been reported. A general and simplified one-pot synthesis method

is particularly noteworthy for its efficiency.[8]

Experimental Protocol: One-Pot Synthesis of 1-lsopropylpiperazine

This protocol is adapted from a general method for the synthesis of monosubstituted

piperazines.[8]

Materials:

Piperazine

Isopropyl halide (e.g., 2-bromopropane or 2-chloropropane)
A suitable solvent (e.g., methanol)

A supported metal ion catalyst (e.g., on a polymeric resin)
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e Acid (e.g., HCI) to form piperazine monohydrochloride in situ

Procedure:

In a reaction vessel, dissolve piperazine in the chosen solvent.

Add a stoichiometric amount of acid to protonate one of the nitrogen atoms of the piperazine
ring, forming the piperazine-1-ium cation in situ. This "protection" step is crucial to prevent
the formation of disubstituted products.

Add the supported metal ion catalyst to the reaction mixture.
Slowly add the isopropyl halide to the mixture.

The reaction can be carried out at room temperature or under reflux, depending on the
reactivity of the halide and the desired reaction rate. Microwave-assisted synthesis can also
be employed to accelerate the reaction.[8]

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).
Upon completion, the heterogeneous catalyst can be easily removed by filtration.

The solvent is then evaporated, and the resulting crude product is purified by recrystallization
or column chromatography to yield pure 1-Isopropylpiperazine.

Diagram 1: General Workflow for the Synthesis of 1-Isopropylpiperazine
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Caption: A generalized workflow for the one-pot synthesis of 1-lIsopropylpiperazine.

Biological Activities and Potential Applications

Piperazine and its derivatives are known to exhibit a wide range of biological activities.[9][10]
While specific research on 1-lsopropylpiperazine is limited, the broader class of piperazine-
containing compounds has shown significant therapeutic potential.

Antimicrobial and Antifungal Activity: Piperazine derivatives have been synthesized and
screened for their antibacterial and antifungal properties.[11][12][13] These compounds have
shown efficacy against various strains of bacteria and fungi, making them promising candidates
for the development of new anti-infective agents.
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Psychoactive Properties and Pharmaceutical Intermediate: 1-Isopropylpiperazine is utilized
as a key intermediate in the synthesis of pharmaceuticals, particularly those with psychoactive
properties.[1][5] The piperazine scaffold is a common feature in many drugs targeting the

central nervous system.

Anti-inflammatory Activity: Some piperazine derivatives have demonstrated anti-inflammatory
effects. The mechanism of action for some of these compounds may involve the inhibition of
kinases and amines involved in inflammatory pathways.

General Mechanism of Action for Piperazine (Anthelmintic): The parent compound, piperazine,
is known for its anthelmintic properties, where it causes paralysis of parasitic worms by acting
as a GABA receptor agonist.[14] It is important to note that this specific mechanism may not be
directly applicable to all piperazine derivatives, including 1-lsopropylpiperazine, without

further investigation.

Diagram 2: Potential Applications of 1-Isopropylpiperazine
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Caption: Logical relationships of 1-Isopropylpiperazine's potential applications.
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Safety and Handling

1-Isopropylpiperazine is classified as a flammable liquid and is toxic in contact with skin.[3] It
can cause skin and serious eye irritation, and may cause respiratory irritation.[2] Appropriate
personal protective equipment (PPE), including gloves, eye protection, and respiratory
protection, should be used when handling this compound. It should be stored in a well-
ventilated place, away from sources of ignition, and the container should be kept tightly closed.

Conclusion

1-Isopropylpiperazine is a versatile chemical building block with a range of established and
potential applications, particularly in the pharmaceutical and chemical industries. This guide
has summarized the currently available technical data to support further research and
development involving this compound. While the broad biological activities of piperazine
derivatives are well-documented, further specific studies on 1-lsopropylpiperazine are needed
to fully elucidate its pharmacological profile and potential therapeutic uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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